Cas no 633-16-9 (Echiumine)

• Product Name: Echiumine
• CAS No: 633-16-9
• MF: C₂₀H₃₁NO₆
• MW: 381.463246583939
• CID: 2037923
• PubChem ID: 15559084
• Update Time: 2025-04-21

Echiumine Chemical and Physical Properties

Names and Identifiers

• Echiumine
• symlandine
• UNII-TTL6B216YV
• TTL6B216YV
• 2-BUTENOIC ACID, 2-METHYL-, 7-((2,3-DIHYDROXY-2-(1-METHYLETHYL)-1-OXOBUTOXY)METHYL)-2,3,5,7A-TETRAHYDRO-1H-PYRROLIZIN-1-YL ESTER, (1R-(1.ALPHA.(Z),7(2S*,3R*),7A.BETA.))-
• AKOS040734614
• 633-16-9
• [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
• Q27290339
• 2-Butenoic acid, 2-methyl-, 7-((2,3-dihydroxy-2-(1-methylethyl)-1-oxobutoxy)methyl)-2,3,5,7a-tetrahydro-1H-pyrrolizin-1-yl ester, (1R-(1alpha(Z),7(2S*,3R*),7abeta))-
• C20H31NO6

• Inchi： 1S/C20H31NO6/c1-6-13(4)18(23)27-16-8-10-21-9-7-15(17(16)21)11-26-19(24)20(25,12(2)3)14(5)22/h6-7,12,14,16-17,22,25H,8-11H2,1-5H3/b13-6-/t14-,16-,17-,20+/m1/s1
• InChI Key： MVWPTZQHBOWRTF-KJSUXLSRSA-N
• SMILES： O(C(/C(=C\C)/C)=O)[C@@H]1CCN2CC=C(COC([C@@]([C@@H](C)O)(C(C)C)O)=O)[C@@H]21

Computed Properties

• Exact Mass: 381.21513771g/mol
• Monoisotopic Mass: 381.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Color/Form: Cryst.

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